2-(4-(Ethylthio)benzamido)-4,5-dimethylthiophene-3-carboxamide

• IUPAC Name: 2-[(4-ethylsulfanylbenzoyl)amino]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C16H18N2O2S2/c1-4-21-12-7-5-11(6-8-12)15(20)18-16-13(14(17)19)9(2)10(3)22-16/h5-8H,4H2,1-3H3,(H2,17,19)(H,18,20)
• InChI Key: WPWSETWDDSTJSP-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C)C)C(=O)N
• Molecular Formula: C16H18N2O2S2
• Molecular Weight: 334.5 g/mol

Description

The compound “2-(4-(Ethylthio)benzamido)-4,5-dimethylthiophene-3-carboxamide” belongs to the class of organic compounds known as amides. These are organic compounds containing a carbonyl group that is linked to a nitrogen atom.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of an acid with an amine in the presence of a dehydrating agent. The exact synthesis process would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various spectroscopic techniques such as Fourier Transform Infrared Spectroscopy (FTIR), Nuclear Magnetic Resonance (NMR), and X-ray Crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Amides, for example, can undergo a variety of reactions, including hydrolysis, reduction, and reactions with Grignard reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various techniques. These might include determining its melting point, boiling point, solubility in various solvents, and its spectral properties.

Scientific Research Applications

Metal–Organic Frameworks

The research on carboxylate-assisted ethylamide metal–organic frameworks explores the synthesis, structure, thermostability, and luminescence properties of various polymers, including those incorporating elements like zinc and cadmium. These frameworks exhibit unique topologies and interpenetration patterns, contributing to the understanding of their potential applications in areas like gas storage, separation, and catalysis (Sun et al., 2012).

Functionalization and Esterification

The study on 3,4-Ethylenedioxythiophene functionalized with tetrathiafulvalene investigates the synthesis and selective esterification processes. This research contributes to the field of organic electronics by providing insights into the functionalization of thiophene derivatives, which are crucial for developing new materials for electronic applications (Zhang et al., 2014).

Biologically Active Derivatives

Research on thiophene-3-carboxamide derivatives has revealed their antibacterial and antifungal activities. This opens up potential applications in the development of new antimicrobial agents. The structural features of these compounds, such as intramolecular hydrogen bonding, play a significant role in their biological activity, offering a pathway for designing more effective drugs (Vasu et al., 2003).

Antimicrobial Evaluation and Docking Studies

The synthesis and evaluation of thiophene-2-carboxamides with tetrazol and phosphole moieties have shown promising antimicrobial properties. These findings suggest applications in pharmaceuticals, where such compounds could serve as leads for the development of new antimicrobial drugs. The docking studies included in this research provide valuable information on the interaction between these molecules and biological targets, further guiding drug design processes (Talupur et al., 2021).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is highly dependent on the specific activities of the compound.

Safety and Hazards

The safety and hazards associated with a compound are typically determined through toxicological studies. This information is often included in the compound’s Safety Data Sheet (SDS).

Future Directions

The future directions for research on a compound would depend on its observed activities. If the compound shows promising biological activity, it might be further optimized and eventually developed into a drug.